Cas no 206182-52-7 (4-PIPERIDINECARBOXYLIC ACID, 1-(CHLOROCARBONYL)-, ETHYL ESTER)

4-Piperidinecarboxylic acid, 1-(chlorocarbonyl)-, ethyl ester is a versatile intermediate in organic synthesis, particularly valued for its reactive carbonyl chloride and ester functional groups. This compound facilitates efficient acylation and esterification reactions, making it useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its piperidine backbone contributes to structural diversity in drug design, while the ethyl ester enhances solubility and reactivity in various solvents. The chlorocarbonyl group allows for selective modifications, enabling the formation of amides, ureas, and other derivatives. Suitable for controlled reactions under mild conditions, this compound offers synthetic flexibility for researchers in medicinal and industrial chemistry.

4-PIPERIDINECARBOXYLIC ACID, 1-(CHLOROCARBONYL)-, ETHYL ESTER structure

206182-52-7 structure

Product Name:4-PIPERIDINECARBOXYLIC ACID, 1-(CHLOROCARBONYL)-, ETHYL ESTER

CAS No:206182-52-7

MF:C₉H₁₄ClNO₃

MW:219.665361881256

CID:3311267

PubChem ID:10632689

Update Time:2025-05-25

4-PIPERIDINECARBOXYLIC ACID, 1-(CHLOROCARBONYL)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

- 4-PIPERIDINECARBOXYLIC ACID, 1-(CHLOROCARBONYL)-, ETHYL ESTER
- Ethyl 1-(Chlorocarbonyl)piperidine-4-carboxylate
- MFCD31651401
- SCHEMBL16809642
- 206182-52-7
- starbld0038254
- AC8548
- SY253957
- Inchi： 1S/C9H14ClNO3/c1-2-14-8(12)7-3-5-11(6-4-7)9(10)13/h7H,2-6H2,1H3
- InChI Key： ZFNGCGUGJVDSQJ-UHFFFAOYSA-N
- SMILES： N1(C(Cl)=O)CCC(C(OCC)=O)CC1

Computed Properties

Exact Mass: 219.0662210Da
Monoisotopic Mass: 219.0662210Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 46.6Å²

4-PIPERIDINECARBOXYLIC ACID, 1-(CHLOROCARBONYL)-, ETHYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D779705-5g	Ethyl 1-(Chlorocarbonyl)piperidine-4-carboxylate	206182-52-7	95%	5g	$650	2024-07-20
eNovation Chemicals LLC	D779705-5g	Ethyl 1-(Chlorocarbonyl)piperidine-4-carboxylate	206182-52-7	95%	5g	$650	2025-02-19
eNovation Chemicals LLC	D779705-5g	Ethyl 1-(Chlorocarbonyl)piperidine-4-carboxylate	206182-52-7	95%	5g	$650	2025-02-21

4-PIPERIDINECARBOXYLIC ACID, 1-(CHLOROCARBONYL)-, ETHYL ESTER Related Literature

1. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
2. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768
5. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608

Additional information on 4-PIPERIDINECARBOXYLIC ACID, 1-(CHLOROCARBONYL)-, ETHYL ESTER

Comprehensive Overview of 4-PIPERIDINECARBOXYLIC ACID, 1-(CHLOROCARBONYL)-, ETHYL ESTER (CAS No. 206182-52-7)

4-PIPERIDINECARBOXYLIC ACID, 1-(CHLOROCARBONYL)-, ETHYL ESTER (CAS No. 206182-52-7) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This ester derivative, featuring a piperidine core and a reactive chlorocarbonyl group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines the stability of an ethyl ester with the reactivity of an acyl chloride, making it valuable for peptide coupling, heterocyclic synthesis, and drug discovery applications.

In recent years, the demand for high-purity intermediates like 206182-52-7 has surged due to advancements in targeted drug delivery and small-molecule therapeutics. Researchers frequently search for "piperidine derivatives in medicinal chemistry" or "ethyl ester applications in synthesis," reflecting its relevance in modern pharmaceutical innovation. The compound’s unique properties align with trends in green chemistry, as it enables efficient reactions with minimal byproducts.

The synthesis of 4-PIPERIDINECARBOXYLIC ACID, 1-(CHLOROCARBONYL)-, ETHYL ESTER involves controlled acylation of piperidine-4-carboxylic acid ethyl ester, followed by chlorination. Its CAS No. 206182-52-7 ensures precise identification in regulatory and safety documentation, a critical aspect for laboratories adhering to Good Manufacturing Practices (GMP). Analytical techniques such as HPLC and NMR are employed to verify its purity, addressing common queries like "how to characterize piperidine derivatives."

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing functionalized polymers. Its chlorocarbonyl group facilitates covalent bonding with amine-terminated surfaces, a feature explored in "smart material" research. Such interdisciplinary uses highlight its adaptability, resonating with searches for "multifunctional chemical building blocks."

Storage and handling of 206182-52-7 require attention to moisture sensitivity, a topic often queried as "stability of acyl chlorides." Recommended storage under inert conditions ensures prolonged shelf life, aligning with industry standards for lab-scale reagents. Suppliers typically provide technical data sheets addressing "solubility of piperidine esters" and "compatibility with common solvents," further supporting its safe application.

In conclusion, 4-PIPERIDINECARBOXYLIC ACID, 1-(CHLOROCARBONYL)-, ETHYL ESTER (CAS No. 206182-52-7) exemplifies the intersection of structural versatility and practical utility in organic chemistry. Its role in cutting-edge research ensures continued interest, while its well-documented properties cater to both academic and industrial needs.